Cas no 865592-14-9 (N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide)

• Product Name: N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide
• CAS No: 865592-14-9
• MF: C₁₄H₁₃N₃O₄S₂
• MW: 351.400720357895
• CID: 6207535
• PubChem ID: 2138846
• Update Time: 2025-07-17

N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide
• N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide
• N-[(2E)-6-(dimethylsulfamoyl)-1,3-benzothiazol-2(3H)-ylidene]furan-2-carboxamide
• N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)furan-2-carboxamide
• AKOS002050383
• 865592-14-9
• F1420-0398
• AKOS005629108
• CCG-193528

• Inchi： 1S/C14H13N3O4S2/c1-17(2)23(19,20)9-5-6-10-12(8-9)22-14(15-10)16-13(18)11-4-3-7-21-11/h3-8H,1-2H3,(H,15,16,18)
• InChI Key： JIELJXMISVEJIL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(NC(C1=CC=CO1)=O)=N2)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 351.03474825g/mol
• Monoisotopic Mass: 351.03474825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129Ų

Additional information on N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide

Introduction to N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide (CAS No. 865592-14-9)

N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 865592-14-9, represents a fusion of heterocyclic chemistry and pharmacological innovation, making it a subject of intense research and development.

The molecular structure of N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide consists of a benzothiazole core appended with a furan moiety, further modified by a dimethylsulfamoyl group at the 6-position. This arrangement confers upon the molecule a distinct set of chemical and biological characteristics that have been explored in various therapeutic contexts. The benzothiazole ring is known for its presence in numerous bioactive molecules, often serving as a scaffold for drugs targeting neurological and inflammatory disorders.

In recent years, there has been a surge in research focused on developing novel derivatives of benzothiazole and its fused heterocyclic analogs. The incorporation of the furan group into the benzothiazol-2-yl moiety enhances the compound's ability to interact with biological targets, potentially leading to improved pharmacokinetic profiles and enhanced therapeutic efficacy. The dimethylsulfamoyl group further modulates the electronic properties of the molecule, influencing its reactivity and solubility.

One of the most compelling aspects of N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide is its potential application in addressing chronic inflammatory conditions. Current research indicates that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Specifically, studies have suggested that it may interfere with the activation of nuclear factor kappa B (NF-κB), a critical transcription factor in inflammatory responses. By inhibiting NF-κB, the compound could reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Furthermore, the structural features of this molecule make it an attractive candidate for further derivatization to enhance its bioavailability and target specificity. Researchers have been exploring various synthetic strategies to modify the dimethylsulfamoyl group or introduce additional functional moieties without compromising the core pharmacophore. These efforts aim to develop more potent and selective inhibitors for therapeutic use.

The benzothiazol-furan scaffold has also shown promise in combating neurological disorders. Preliminary studies have indicated that derivatives of this class may have neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting oxidative stress-mediated neuronal damage. This potential makes N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide a valuable candidate for further investigation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its anti-inflammatory and neuroprotective properties, this compound has been studied for its antimicrobial activity. The unique combination of heterocyclic rings provides multiple sites for interaction with microbial enzymes and cell membranes, potentially leading to broad-spectrum antimicrobial effects. Such findings are particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent.

The synthesis of N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex molecular framework efficiently. These synthetic approaches not only highlight the compound's structural complexity but also underscore the importance of innovative chemical techniques in drug development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide and its target proteins. These simulations have provided insights into how modifications at different positions within the molecule can influence its binding affinity and selectivity. Such data are crucial for guiding medicinal chemists in designing next-generation analogs with improved pharmacological profiles.

The pharmacokinetic behavior of this compound is another area of active investigation. In vitro and in vivo studies have begun to elucidate how factors such as solubility, metabolic stability, and distribution contribute to its overall efficacy. By optimizing these parameters, researchers aim to enhance the compound's bioavailability and reduce potential side effects.

In conclusion, N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide (CAS No. 865592-14-9) represents a promising lead compound with diverse therapeutic applications. Its unique structural features make it well-suited for addressing inflammatory diseases, neurological disorders, and antimicrobial challenges. Continued research into its synthesis, mechanism of action, and pharmacokinetic properties will likely yield valuable insights into new treatment strategies across multiple medical disciplines.